Cas no 32431-43-9 (N-(2,2-Diethoxyethyl)-N-methylaniline)

• Product Name: N-(2,2-Diethoxyethyl)-N-methylaniline
• CAS No: 32431-43-9
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 2947681
• PubChem ID: 13805396
• Update Time: 2025-06-27

N-(2,2-Diethoxyethyl)-N-methylaniline Chemical and Physical Properties

Names and Identifiers

• N-(2,2-diethoxyethyl)-N-methylaniline
• NE41055
• N-Methyl-N-(2,2-diethoxyethyl)aniline
• N-(2,2-Diethoxyethyl)-N-methylaniline

• Inchi： 1S/C13H21NO2/c1-4-15-13(16-5-2)11-14(3)12-9-7-6-8-10-12/h6-10,13H,4-5,11H2,1-3H3
• InChI Key： MSHBPVQTBOBZJM-UHFFFAOYSA-N
• SMILES： O(CC)C(CN(C)C1C=CC=CC=1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 163
• XLogP3: 2.6
• Topological Polar Surface Area: 21.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-(2,2-Diethoxyethyl)-N-methylaniline

Comprehensive Overview of N-(2,2-Diethoxyethyl)-N-methylaniline (CAS No. 32431-43-9): Properties, Applications, and Industry Insights

N-(2,2-Diethoxyethyl)-N-methylaniline (CAS No. 32431-43-9) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in industrial and research settings. This compound, often referred to by its systematic name or abbreviated as DEEMA, belongs to the class of aniline derivatives, which are pivotal intermediates in the synthesis of dyes, pharmaceuticals, and agrochemicals. Its molecular formula, C₁₃H₂₁NO₂, highlights the presence of diethoxy and methylaniline functional groups, contributing to its distinct reactivity and solubility profile.

In recent years, the demand for N-(2,2-Diethoxyethyl)-N-methylaniline has surged due to its role in advanced organic synthesis and material science. Researchers and manufacturers are increasingly exploring its potential as a building block for photoinitiators, polymer additives, and specialty coatings. The compound’s ability to act as a ligand or catalyst in cross-coupling reactions has also garnered attention, aligning with the growing interest in sustainable chemistry and green synthesis methodologies.

One of the most frequently asked questions about CAS No. 32431-43-9 revolves around its physicochemical properties. The compound typically appears as a clear to pale yellow liquid with a mild aromatic odor. Its boiling point ranges between 300–310°C, and it exhibits moderate solubility in organic solvents like ethanol, acetone, and dichloromethane. These characteristics make it suitable for use in high-temperature reactions and formulation chemistry. Additionally, its stability under inert atmospheres ensures compatibility with air-sensitive protocols.

The application spectrum of N-(2,2-Diethoxyethyl)-N-methylaniline extends to the electronics industry, where it serves as a precursor for conductive polymers and organic semiconductors. With the rise of flexible electronics and printed circuit boards, this compound has emerged as a key ingredient in the development of high-performance materials. Its role in photolithography and UV-curable resins further underscores its relevance in cutting-edge technologies.

From an environmental and regulatory perspective, CAS No. 32431-43-9 is subject to standard safety protocols for handling organic amines. While not classified as hazardous under most jurisdictions, proper storage conditions—such as cool, dry environments away from oxidizing agents—are recommended to maintain its integrity. Users often inquire about its biodegradability and ecotoxicological profile, topics increasingly tied to corporate sustainability goals and ESG (Environmental, Social, and Governance) compliance.

Innovations in catalytic processes and flow chemistry have further elevated the importance of N-(2,2-Diethoxyethyl)-N-methylaniline. Recent studies highlight its utility in continuous manufacturing systems, which reduce waste and energy consumption—a critical consideration for industries aiming to meet carbon-neutral targets. The compound’s compatibility with microwave-assisted synthesis also aligns with trends toward process intensification and lab automation.

In summary, N-(2,2-Diethoxyethyl)-N-methylaniline (CAS No. 32431-43-9) represents a multifaceted chemical entity with broad applicability across scientific and industrial domains. Its integration into next-generation technologies and alignment with sustainability trends ensure its continued relevance in global markets. For researchers and enterprises seeking reliable data on this compound, understanding its structure-activity relationships and scalable synthesis routes remains paramount.